Cas no 340774-75-6 (Benzenamine,3-methoxy-2-(2-propen-1-yl)-)

• Product Name: Benzenamine,3-methoxy-2-(2-propen-1-yl)-
• CAS No: 340774-75-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 302142
• PubChem ID: 11275186
• Update Time: 2025-04-19

Benzenamine,3-methoxy-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methoxy-2-(2-propen-1-yl)-
• 3-methoxy-2-prop-2-enylaniline
• Benzenamine,3-methoxy-2-(2-propenyl)- (9CI)
• m-Anisidine, 2-allyl- (5CI)
• SCHEMBL12494161
• 340774-75-6
• 3-Methoxy-2-(prop-2-en-1-yl)aniline
• DTXSID80460800

• Inchi： 1S/C10H13NO/c1-3-5-8-9(11)6-4-7-10(8)12-2/h3-4,6-7H,1,5,11H2,2H3
• InChI Key： UQKYZJRHFVXHJJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1CC=C)N

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25